Cas no 139926-23-1 (3-Ethoxythiophene-2-carboxylic acid)

3-Ethoxythiophene-2-carboxylic acid is a heterocyclic compound featuring a thiophene ring substituted with an ethoxy group at the 3-position and a carboxylic acid moiety at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The ethoxy group enhances solubility and reactivity, while the carboxylic acid functionality allows for further derivatization via esterification, amidation, or other coupling reactions. Its well-defined reactivity profile and stability under standard conditions make it a valuable building block for constructing complex molecular architectures. The compound is typically handled under inert conditions to preserve its integrity.

3-Ethoxythiophene-2-carboxylic acid structure

139926-23-1 structure

Product Name:3-Ethoxythiophene-2-carboxylic acid

CAS No:139926-23-1

MF:C₇H₈O₃S

MW:172.201621055603

MDL:MFCD00205205

CID:91804

PubChem ID:2777652

Update Time:2025-05-28

3-Ethoxythiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Ethoxythiophene-2-carboxylic acid
- 3-ethoxy-2-thiophenecarboxylic acid
- 3-Ethoxy-thiophene-2-carboxylic acid
- HMS2779P24
- FTKDCOINUAYGTC-UHFFFAOYSA-N
- HMS552E14
- A807601
- EN300-251693
- 3-ethoxythiophene-2-carboxylate
- 139926-23-1
- Maybridge1_003798
- CHEMBL1706414
- TS-02343
- 3-Ethoxythiophene-2-carboxylicacid
- CS-0163742
- FT-0615641
- 2-Thiophenecarboxylicacid,3-ethoxy-
- DTXSID90380606
- SCHEMBL1840806
- MFCD00205205
- AKOS009157932
- Z1124714289
- 3-ethoxythiophene-2-carboxylic acid, AldrichCPR
- SMR000455984
- MLS000849966
- 2-Thiophenecarboxylic acid, 3-ethoxy-
- DB-042495
- MDL： MFCD00205205
- Inchi： 1S/C7H8O3S/c1-2-10-5-3-4-11-6(5)7(8)9/h3-4H,2H2,1H3,(H,8,9)
- InChI Key： FTKDCOINUAYGTC-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C(=O)O)OCC

Computed Properties

Exact Mass: 172.01900
Monoisotopic Mass: 172.019
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: -1
XLogP3: 2.4
Topological Polar Surface Area: 49.4

Experimental Properties

Color/Form: solid
Density: 1.3±0.1 g/cm3
Melting Point: 121-123°C
Boiling Point: 305.3±22.0 °C at 760 mmHg
Flash Point: 138.4±22.3 °C
PSA: 74.77000
LogP: 1.84500
Solubility: Not determined
Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Ethoxythiophene-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38-36
Safety Instruction： S26-S36-S37-S39
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Ethoxythiophene-2-carboxylic acid Pricemore >>

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TRC	E938755-10mg	3-Ethoxythiophene-2-Carboxylic Acid	139926-23-1		10mg	$ 50.00	2022-06-05
TRC	E938755-50mg	3-Ethoxythiophene-2-Carboxylic Acid	139926-23-1		50mg	$ 65.00	2022-06-05
TRC	E938755-100mg	3-Ethoxythiophene-2-Carboxylic Acid	139926-23-1		100mg	$ 80.00	2022-06-05
Apollo Scientific	OR24383-1g	3-Ethoxythiophene-2-carboxylic acid	139926-23-1		1g	£95.00	2023-09-01
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Matrix Scientific	113835-1g	3-Ethoxythiophene-2-carboxylic acid, 97%	139926-23-1	97%	1g	$119.00	2023-09-05
abcr	AB126374-1 g	3-Ethoxythiophene-2-carboxylic acid, 97%; .	139926-23-1	97%	1g	€88.80	2023-05-10
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